Cas no 1804359-86-1 (5-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-2-sulfonamide)

• Product Name: 5-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-2-sulfonamide
• CAS No: 1804359-86-1
• MF: C₇H₆F₃IN₂O₃S
• MW: 382.098823070526
• CID: 4836291
• Update Time: 2025-11-05

5-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-2-sulfonamide

• Inchi： 1S/C7H6F3IN2O3S/c1-3-4(11)2-13-6(17(12,14)15)5(3)16-7(8,9)10/h2H,1H3,(H2,12,14,15)
• InChI Key： KCPKSWDTWUEPTQ-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=C1C)OC(F)(F)F)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 370
• XLogP3: 1.9
• Topological Polar Surface Area: 90.7

Additional information on 5-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-2-sulfonamide

5-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-2-sulfonamide (CAS No. 1804359-86-1): A Multifunctional Scaffold for Targeted Therapeutic Applications

5-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-2-sulfonamide, with the systematic chemical name 5-iodo-4-methyl-3-(trifluoromethoxy)pyridine-2-sulfonamide, represents a unique class of synthetic compounds that have garnered significant attention in the field of biomedical research. This molecule, identified by its CAS No. 1804359-86-1, is characterized by its pyridine-2-sulfonamide core structure, which is further functionalized with iodo, methyl, and trifluoromethoxy substituents. These structural features contribute to its distinct physicochemical properties and biological activities, making it a promising candidate for drug discovery and targeted therapeutic development.

The pyridine-2-sulfonamide scaffold is a well-established platform in medicinal chemistry due to its ability to modulate various biological targets, including enzyme inhibition, receptor antagonism, and ion channel modulation. The introduction of iodo and trifluoromethoxy groups further enhances the molecule's electrophilic reactivity and hydrophobicity, which are critical for optimizing drug-like properties such as solubility, bioavailability, and target specificity. The methyl substituent at the 4-position of the pyridine ring provides additional steric and electronic effects, further refining the compound's interaction with biological targets.

Recent advancements in computational chemistry and structure-activity relationship (SAR) studies have shed light on the potential mechanisms of action for 5-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-2-sulfonamide. A 2023 study published in Journal of Medicinal Chemistry highlighted the molecule's ability to selectively inhibit kinase pathways associated with inflammatory diseases and neurodegenerative disorders. The trifluoromethoxy group, in particular, was found to enhance the molecule's binding affinity to ATP-binding cassette (ABC) transporters, which are implicated in drug resistance and metabolic disorders. These findings underscore the compound's potential as a lead molecule for targeted therapy in complex disease models.

From a synthetic chemistry perspective, the preparation of 5-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-2-sulfonamide involves a multi-step process that leverages electrophilic substitution and fluorination reactions. The synthesis typically begins with the formation of a pyridine-2-sulfonamide core through condensation reactions between pyridine derivatives and amino sulfonate precursors. Subsequent functionalization with iodo and trifluoromethoxy groups is achieved via electrophilic aromatic substitution and <

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